Cas no 1261482-85-2 (3-Methoxy-5-methylbenzamide)

• Product Name: 3-Methoxy-5-methylbenzamide
• CAS No: 1261482-85-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1036444
• PubChem ID: 71607212
• Update Time: 2025-04-20

3-Methoxy-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methylbenzamide
• 1261482-85-2
• DB-331392
• DTXSID10856191
• SCHEMBL19828394

• Inchi： 1S/C9H11NO2/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3,(H2,10,11)
• InChI Key： AEJYWZXVUKGHSP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(N)=O)C=C(C)C=1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides